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Compound of Interest

Compound Name:
(+)-cis-2-

Benzylaminocyclohexanemethanol

CAS No.: 71581-92-5

Cat. No.: B1270551

Get Quote

For researchers and professionals in the fast-paced world of drug development, the integrity of

your work and the safety of your laboratory environment are paramount. While (+)-cis-2-
Benzylaminocyclohexanemethanol is a valuable chiral ligand and building block in

asymmetric synthesis, its handling and disposal demand a meticulous and informed approach.

This guide provides a detailed, step-by-step protocol for the proper disposal of (+)-cis-2-
Benzylaminocyclohexanemethanol, grounded in established safety principles and regulatory

compliance. Our goal is to empower you with the knowledge to manage this chemical waste

responsibly, ensuring the protection of both personnel and the environment.

Understanding the Hazard Profile of (+)-cis-2-
Benzylaminocyclohexanemethanol
Before delving into disposal procedures, a clear understanding of the compound's

characteristics is essential. (+)-cis-2-Benzylaminocyclohexanemethanol, with the CAS

number 71581-92-5, is a colorless solid.[1] While comprehensive toxicological data is not

widely available, the Safety Data Sheet (SDS) from TCI Chemicals indicates that it causes skin

and eye irritation.[2] Furthermore, GHS information for the cis-isomer suggests it may also
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cause respiratory irritation.[3] Structurally, it is an amino alcohol derivative containing a

benzylamine group, which can exhibit corrosive properties and toxicity.[4][5]

Property Information Source

Chemical Name

(+)-cis-2-

Benzylaminocyclohexanemeth

anol

Guidechem[1]

CAS Number 71581-92-5 Guidechem[1]

Molecular Formula C14H21NO Guidechem[1]

Appearance Colorless solid Guidechem[1]

Known Hazards
Causes skin irritation, Causes

serious eye irritation

TCI Chemicals SDS[2],

PubChem[3]

May cause respiratory irritation PubChem[3]

Core Directive: A Step-by-Step Disposal Protocol
The fundamental principle for the disposal of (+)-cis-2-Benzylaminocyclohexanemethanol is
to treat it as hazardous waste. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[6][7] The following protocol outlines the necessary steps for

its safe collection and disposal.

Step 1: Personal Protective Equipment (PPE) is Non-
Negotiable
Before handling the waste, ensure you are wearing appropriate PPE. This includes:

Safety goggles to protect from potential splashes.

Chemical-resistant gloves (such as nitrile) to prevent skin contact.[2]

A laboratory coat to protect clothing and skin.
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Work in a well-ventilated area, preferably a chemical fume hood, to avoid inhalation of any

dust or vapors.

Step 2: Waste Segregation and Collection
Proper segregation of chemical waste is critical to prevent dangerous reactions.[6]

Solid Waste: Collect pure, unadulterated (+)-cis-2-Benzylaminocyclohexanemethanol
waste in a dedicated, clearly labeled, and sealed container.

Liquid Waste: If the compound is in a solution, the solvent will dictate the waste stream.

Halogenated Solvents: If dissolved in a halogenated solvent (e.g., dichloromethane),

collect it in a designated "halogenated organic waste" container.

Non-Halogenated Solvents: If dissolved in a non-halogenated solvent (e.g., methanol,

ethanol, hexanes), collect it in a "non-halogenated organic waste" container.[8]

Contaminated Materials: Any materials contaminated with (+)-cis-2-
Benzylaminocyclohexanemethanol, such as weighing paper, gloves, or pipette tips,

should be collected in a separate, clearly labeled container for solid hazardous waste.

Step 3: Proper Labeling of Waste Containers
Accurate and thorough labeling of waste containers is a legal requirement and essential for the

safety of waste handlers.[9] The label should include:

The words "Hazardous Waste."

The full chemical name: "(+)-cis-2-Benzylaminocyclohexanemethanol." Avoid using

abbreviations or chemical formulas.

The major constituents and their approximate percentages if it is a mixed waste.

The date the waste was first added to the container.

The specific hazards (e.g., "Irritant," "Corrosive" if in an acidic or basic solution).
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Step 4: Storage of Hazardous Waste
Store the waste container in a designated satellite accumulation area within the laboratory. This

area should be:

Secure and under the control of laboratory personnel.

Away from incompatible materials.[6] For instance, do not store it with strong oxidizing

agents.[4]

In secondary containment to prevent the spread of material in case of a leak.

Kept closed at all times, except when adding waste.[9]

Step 5: Arranging for Professional Disposal
The disposal of hazardous waste must be handled by a licensed and approved hazardous

waste management company.[7][10] Your institution's Environmental Health and Safety (EHS)

department will have established procedures for the pickup and disposal of chemical waste.[8]

[11] Follow your institution's specific guidelines for requesting a waste pickup.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the disposal process, the following workflow

diagram has been created.
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Disposal Workflow for (+)-cis-2-Benzylaminocyclohexanemethanol
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Caption: A flowchart outlining the key stages for the safe disposal of (+)-cis-2-
Benzylaminocyclohexanemethanol.

Trustworthiness Through Self-Validating Protocols
The procedures outlined in this guide are designed to be self-validating by adhering to the

widely accepted principles of hazardous waste management. By treating (+)-cis-2-
Benzylaminocyclohexanemethanol as a hazardous substance from the outset and following

the prescribed steps for segregation, containment, and disposal through certified channels, you

are inherently operating within a framework that minimizes risk and ensures compliance with

regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.

[12]

Conclusion: A Commitment to Safety and
Environmental Stewardship
The responsible disposal of chemical waste is not merely a procedural task; it is a reflection of

our commitment to safety, scientific integrity, and environmental stewardship. By adhering to

the detailed protocols within this guide for (+)-cis-2-Benzylaminocyclohexanemethanol, you

are not only protecting yourself and your colleagues but also contributing to a culture of safety

and responsibility within the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1270551?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

